Cas no 1099660-67-9 (Methyl 3-(chlorosulfonyl)-4-fluorobenzoate)

• Product Name: Methyl 3-(chlorosulfonyl)-4-fluorobenzoate
• CAS No: 1099660-67-9
• MF: C₈H₆ClFO₄S
• MW: 252.647243976593
• MDL: MFCD11650667
• CID: 5054122
• PubChem ID: 43363650
• Update Time: 2026-02-28

Methyl 3-(chlorosulfonyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chlorosulfonyl)-4-fluorobenzoate
• STL573718
• NE15251
• methyl 3-chlorosulfonyl-4-fluorobenzoate
• 3-(Chlorosulfonyl)-4-fluorobenzoic acid methyl ester
• Methyl 3-(chlorosulfonyl)-4-fluorobenzoate

• MDL： MFCD11650667
• Inchi： 1S/C8H6ClFO4S/c1-14-8(11)5-2-3-6(10)7(4-5)15(9,12)13/h2-4H,1H3
• InChI Key： OUXKMWVLGUQISR-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C(=O)OC)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 251.9659357g/mol
• Monoisotopic Mass: 251.9659357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(chlorosulfonyl)-4-fluorobenzoate

Comprehensive Overview of Methyl 3-(chlorosulfonyl)-4-fluorobenzoate (CAS No. 1099660-67-9)

Methyl 3-(chlorosulfonyl)-4-fluorobenzoate (CAS No. 1099660-67-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorosulfonyl group and a fluorobenzoate ester, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in nucleophilic substitution reactions, particularly in the development of active pharmaceutical ingredients (APIs) and advanced materials.

The compound's CAS No. 1099660-67-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. With the growing demand for fluorinated compounds in drug discovery—driven by their metabolic stability and bioavailability—Methyl 3-(chlorosulfonyl)-4-fluorobenzoate has gained attention as a key building block. Its applications extend to peptide coupling, polymer modification, and catalysis, aligning with trends in sustainable chemistry and green synthesis.

Recent advancements in AI-driven molecular design have further highlighted the importance of this compound. Computational tools predict its utility in high-throughput screening and structure-activity relationship (SAR) studies, addressing common user queries like "role of fluorobenzoates in medicinal chemistry" or "chlorosulfonyl derivatives in drug development." These topics dominate search engine trends, underscoring the need for detailed technical profiles like this one.

From a synthetic perspective, Methyl 3-(chlorosulfonyl)-4-fluorobenzoate offers versatility. Its electron-withdrawing groups enhance reactivity in cross-coupling reactions, a hotspot in organic chemistry forums. Laboratories often inquire about its handling precautions (e.g., inert atmosphere protocols) and solubility profiles, which are critical for reproducibility in multi-step syntheses. Such practical insights are vital for researchers navigating patent literature or optimizing reaction yields.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous under standard guidelines, its derivatives are scrutinized for biodegradability and eco-toxicity—a recurring theme in green chemistry debates. This aligns with broader industry shifts toward benign-by-design principles, making CAS No. 1099660-67-9 a case study in sustainable intermediate selection.

In summary, Methyl 3-(chlorosulfonyl)-4-fluorobenzoate exemplifies the intersection of innovation and practicality in chemical synthesis. Its structural motifs resonate with cutting-edge research, while its applications address real-world challenges in drug development and material science. As search queries evolve toward mechanistic insights and scalable synthesis, this compound remains a focal point for interdisciplinary exploration.